Cas no 389811-66-9 ({[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate)

• Product Name: {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• CAS No: 389811-66-9
• MF: C₁₉H₂₀ClN₃O₆S
• MW: 453.896602630615
• CID: 6447510
• PubChem ID: 3259805
• Update Time: 2025-06-11

{[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MLS000774548
• EN300-26611358
• {[2-methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• Z19818734
• CHEMBL1429423
• AKOS033713494
• 389811-66-9
• HMS2738L14
• SMR000372051
• {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C19H20ClN3O6S/c1-13-4-5-14(30(26,27)23-7-9-28-10-8-23)11-16(13)22-17(24)12-29-19(25)15-3-2-6-21-18(15)20/h2-6,11H,7-10,12H2,1H3,(H,22,24)
• InChI Key： ZDCHXSBXODOTQN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(NC1=C(C)C=CC(=C1)S(N1CCOCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 453.0761342g/mol
• Monoisotopic Mass: 453.0761342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

Compound Introduction: {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 389811-66-9)

Compound {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate] (CAS No. 389811-66-9) is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry and drug development. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities. The presence of functional groups such as the carbamoyl moiety and the chloropyridine core makes it a valuable candidate for further exploration in medicinal chemistry.

The structural composition of {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate] includes a phenyl ring substituted with a morpholine-4-sulfonyl group, which contributes to its solubility and interaction with biological targets. The carbamoyl group, attached to a methyl group, further enhances its reactivity and binding capabilities. This combination of features positions the compound as a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The chloropyridine moiety in this compound is particularly noteworthy, as pyridine derivatives have been extensively studied for their role in modulating enzyme activity and receptor interactions. Specifically, chloropyridine-based compounds have shown efficacy in inhibiting kinases and other enzymes involved in cancer and inflammatory diseases. The incorporation of this moiety into the structure of {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate] suggests potential applications in these therapeutic areas.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The morpholine-4-sulfonyl group not only enhances solubility but also provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets. This feature has been exploited in the design of various bioactive molecules, including antiviral and antibacterial agents. The carbamoyl group further contributes to the compound's ability to form multiple hydrogen bonds, increasing its affinity for biological receptors.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The structural features of {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate] align well with known pharmacophores that have demonstrated efficacy in clinical settings. For instance, similar pyridine derivatives have been shown to inhibit Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The ability of this compound to modulate JAK activity could make it a valuable asset in the development of novel immunomodulatory therapies.

The synthesis of {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate] involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the morpholine-4-sulfonyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemicals and material science. The unique structural motifs present in its molecule make it a candidate for designing novel pesticides and herbicides that target specific enzymes or receptors in plants and pests. Furthermore, its stability under various environmental conditions suggests that it could be utilized in advanced materials where chemical resistance is essential.

The biological activity of {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate] has been evaluated through in vitro assays that measure its interaction with target enzymes and receptors. Preliminary results indicate that it exhibits potent inhibitory activity against several key enzymes involved in disease pathways. These findings underscore the compound's potential as a lead molecule for further development into therapeutic agents.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling will play a crucial role in predicting how modifications to its structure can enhance its efficacy and reduce potential side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate these findings into clinical applications.

In conclusion, {[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate] (CAS No. 389811-66-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents targeting various disease pathways. Further exploration of its biological activity and synthetic optimization will likely uncover new opportunities for drug development.